Cas no 112332-96-4 (methyl 5-hydroxy-1H-indole-3-carboxylate)

Methyl 5-hydroxy-1H-indole-3-carboxylate is a versatile indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both a hydroxyl group at the 5-position and an ester moiety at the 3-position, makes it a valuable intermediate for constructing more complex heterocyclic compounds. The compound exhibits favorable reactivity in electrophilic substitution and condensation reactions, enabling its use in the development of biologically active molecules. Its crystalline form ensures stability and ease of handling, while its solubility in common organic solvents facilitates further functionalization. This product is particularly useful in medicinal chemistry for the synthesis of indole-based scaffolds with potential therapeutic applications.
methyl 5-hydroxy-1H-indole-3-carboxylate structure
112332-96-4 structure
Product Name:methyl 5-hydroxy-1H-indole-3-carboxylate
CAS No:112332-96-4
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD11617110
CID:1099228
PubChem ID:14144546
Update Time:2025-05-19

methyl 5-hydroxy-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-1H-Indole-3-carboxylic acid methyl ester
    • 1H-INDOLE-3-CARBOXYLIC ACID,5-HYDROXY-,METHYL ESTER
    • Methyl 5-hydroxy-1H-indole-3-carboxylate
    • ACMC-20mg0r
    • AGN-PC-000LK8
    • CHEBI:618171
    • CHEMBL452622
    • CTK0D2091
    • 5-Hydroxy-3-1H-Indole carboxylic acid Methyl ester
    • SY322113
    • Methyl5-hydroxy-1H-indole-3-carboxylate
    • EN300-3486204
    • P11177
    • AKOS006280932
    • MFCD11617110
    • BS-42796
    • 112332-96-4
    • DTXSID00556517
    • BDBM50276439
    • CS-0056531
    • SB15176
    • 1H-Indole-3-carboxylic acid, 5-hydroxy-, methyl ester
    • DTXCID80507300
    • methyl 5-hydroxy-1H-indole-3-carboxylate
    • MDL: MFCD11617110
    • Inchi: 1S/C10H9NO3/c1-14-10(13)8-5-11-9-3-2-6(12)4-7(8)9/h2-5,11-12H,1H3
    • InChI Key: LRAADKIIEUFKEG-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CNC2C=CC(=CC=21)O)=O

Computed Properties

  • Exact Mass: 191.058243149g/mol
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 405.6±25.0 °C at 760 mmHg
  • Flash Point: 199.1±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 5-hydroxy-1H-indole-3-carboxylate Security Information

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Additional information on methyl 5-hydroxy-1H-indole-3-carboxylate

Methyl 5-Hydroxy-1H-Indole-3-Carboxylate: A Comprehensive Overview

Methyl 5-hydroxy-1H-indole-3-carboxylate, with the CAS number 112332-96-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an indole ring system substituted with a hydroxyl group at position 5 and a methyl ester group at position 3. The indole moiety is a heterocyclic aromatic compound that has been extensively studied due to its wide-ranging biological activities and applications in drug design.

The synthesis of methyl 5-hydroxy-1H-indole-3-carboxylate involves various methodologies, including but not limited to, the Paal-Knorr synthesis, which is a classical approach for constructing indole derivatives. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly valuable for pharmaceutical applications. The compound's solubility properties, stability under various conditions, and reactivity towards different chemical transformations make it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of methyl 5-hydroxy-1H-indole-3-carboxylate as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in the design of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. The hydroxyl group at position 5 and the ester group at position 3 provide functional diversity, allowing for further chemical modifications to enhance bioavailability and target specificity.

In addition to its pharmacological applications, methyl 5-hydroxy-1H-indole-3-carboxylate has shown promise in materials science. Its ability to form supramolecular assemblies through hydrogen bonding and π–π interactions has led to investigations into its use in the construction of functional materials, such as organic semiconductors and stimuli-responsive polymers. These applications underscore the compound's versatility across multiple disciplines.

The environmental impact of methyl 5-hydroxy-1H-indole-3-carboxylate has also been a topic of recent research. Studies have focused on its biodegradability under various conditions and its potential toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, methyl 5-hydroxy-1H-indole-3-carboxylate (CAS No. 112332-96-4) is a multifaceted compound with significant potential in drug discovery, materials science, and environmental studies. Its unique structure and reactivity continue to drive innovative research across diverse fields, making it an essential molecule for contemporary scientific exploration.

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